Cas no 2229178-39-4 (1-(4-bromo-2,6-dimethoxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-bromo-2,6-dimethoxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 2229178-39-4
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 6093717
• PubChem ID: 165707591
• Update Time: 2025-05-20

1-(4-bromo-2,6-dimethoxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,6-dimethoxyphenyl)cyclopropane-1-carbonitrile
• 2229178-39-4
• EN300-1923258

• Inchi： 1S/C12H12BrNO2/c1-15-9-5-8(13)6-10(16-2)11(9)12(7-14)3-4-12/h5-6H,3-4H2,1-2H3
• InChI Key： KINCFQNUTLEFSH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C1(C#N)CC1)OC

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(4-bromo-2,6-dimethoxyphenyl)cyclopropane-1-carbonitrile

1-(4-Bromo-2,6-Dimethoxyphenyl)Cyclopropane-1-Carbonitrile: A Comprehensive Overview

The compound with CAS No 2229178-39-4, commonly referred to as 1-(4-bromo-2,6-dimethoxyphenyl)cyclopropane-1-carbonitrile, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom attached to a phenyl ring that is further substituted with two methoxy groups at the 2 and 6 positions. The cyclopropane ring, which is fused to the phenyl group, bears a nitrile functional group at the 1 position. This combination of functional groups makes the compound highly versatile and valuable in synthetic chemistry.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound, leveraging cutting-edge techniques such as transition metal catalysis and microwave-assisted reactions. These methods have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational preferences and intermolecular interactions.

The chemical properties of 1-(4-bromo-2,6-dimethoxyphenyl)cyclopropane-1-carbonitrile are influenced by the electronic effects of its substituents. The electron-withdrawing nitrile group enhances the electrophilicity of the cyclopropane ring, making it susceptible to nucleophilic attack. This property has been exploited in various reactions, including cyclopropanation reactions and nucleophilic substitutions, leading to the formation of novel compounds with potential applications in drug discovery and materials science.

One of the most notable applications of this compound is in drug design. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its potential as a lead compound in therapeutic development. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, 1-(4-bromo-2,6-dimethoxyphenyl)cyclopropane-1-carbonitrile has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that under specific conditions, it undergoes rapid degradation via hydrolysis pathways, reducing its persistence in aquatic environments. This finding is particularly important for industries involved in large-scale production or utilization of this compound, as it aligns with global efforts to promote sustainable chemistry practices.

In conclusion, CAS No 2229178-39-4, or 1-(4-bromo-2,6-dimethoxyphenyl)cyclopropane-1-carbonitrile, stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with advancements in synthetic and analytical techniques, continues to unlock new avenues for its application in both academic research and industrial settings.